Cas no 1400644-23-6 (3,5-Dinitro-2-methylbenzotrifluoride)

• Product Name: 3,5-Dinitro-2-methylbenzotrifluoride
• CAS No: 1400644-23-6
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• MDL: MFCD22421484
• CID: 3043153
• Update Time: 2023-11-22

3,5-Dinitro-2-methylbenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 3,5-Dinitro-2-methylbenzotrifluoride
• 2-METHYL-1,5-DINITRO-3-(TRIFLUOROMETHYL)BENZENE
• 2,4-Dinitro-6-(trifluoromethyl)toluene
• V2990

• MDL： MFCD22421484
• Inchi： 1S/C8H5F3N2O4/c1-4-6(8(9,10)11)2-5(12(14)15)3-7(4)13(16)17/h2-3H,1H3
• InChI Key： LXOMTLHUSOHRMK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C=1C)[N+](=O)[O-])[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 322
• XLogP3: 2.8
• Topological Polar Surface Area: 91.6